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Compound of Interest

Compound Name: 2-(Benzylimino)aceticacid

Cat. No.: B15249125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-(Benzylimino)acetic

acid, also known as N-Benzylglycine. Understanding the solubility of this compound in various

solvents is critical for its application in pharmaceutical research, synthesis, and formulation

development. This document compiles available quantitative data, details experimental

methodologies for solubility determination, and presents a logical workflow for such

experiments.

Core Topic: Solubility of 2-(Benzylimino)acetic Acid
2-(Benzylimino)acetic acid (N-Benzylglycine) is a derivative of the amino acid glycine.[1] Its

solubility is a key physicochemical property that influences its behavior in various chemical and

biological systems. The equilibrium solubility of N-Benzylglycine has been determined in a

range of neat and binary solvent systems.[2][3]

Quantitative Solubility Data
The following table summarizes the mole fraction solubility (x₁) of N-Benzylglycine in eleven

different pure solvents at various temperatures, as determined by a static gravimetric method.

[2][3] The data consistently shows a positive correlation between temperature and solubility

across all tested solvents.[2][3]
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Data extracted from "Solubility Behavior and Synergistic Solvation Effects of N-Benzylglycine in

Eleven Neat and One Binary Solvent Systems from 283.15 to 323.15 K".[2][3]
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The quantitative data presented above was obtained using a static gravimetric method. This is

a common and reliable technique for determining the solubility of a solid in a liquid.[4][5]

Principle: The gravimetric method involves preparing a saturated solution of the solute in a

given solvent at a specific temperature. A known volume or mass of the saturated solution is

then carefully evaporated to dryness, and the mass of the remaining solute is determined.

From these measurements, the concentration of the solute in the saturated solution, and thus

its solubility, can be calculated.[4][5]

Apparatus and Materials:

Conical flasks or sealed glass vials

Thermostatic water bath or temperature-controlled shaker

Analytical balance

Evaporating dish or watch glass

Pipettes

Filtration apparatus (e.g., syringe filters)

Oven

2-(Benzylimino)acetic acid (solute)

Solvents of interest

Procedure:

Preparation of Saturated Solution: An excess amount of 2-(Benzylimino)acetic acid is added

to a known volume of the solvent in a conical flask.

Equilibration: The flask is sealed and placed in a thermostatic water bath or shaker set to the

desired temperature. The mixture is agitated for a sufficient period to ensure that equilibrium

is reached and a saturated solution is formed. This can be confirmed by measuring the

concentration at intervals until it remains constant.
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Sample Withdrawal and Filtration: Once equilibrium is achieved, the solution is allowed to

stand to let the undissolved solid settle. A known volume of the clear supernatant is carefully

withdrawn using a pipette. To ensure no solid particles are transferred, the solution is filtered.

Weighing the Saturated Solution: The evaporating dish is first weighed empty (W₁). The

known volume of the filtered saturated solution is then transferred to the pre-weighed

evaporating dish, and the dish with the solution is weighed again (W₂).

Evaporation of Solvent: The solvent is evaporated from the solution by placing the

evaporating dish in an oven at a temperature sufficient to remove the solvent without

decomposing the solute.

Drying and Final Weighing: The dish containing the dry solute is cooled in a desiccator and

then weighed (W₃). This process of drying, cooling, and weighing is repeated until a constant

weight is obtained.

Calculation:

Mass of the solute = W₃ - W₁

Mass of the solvent = W₂ - W₃

Solubility can then be expressed in various units, such as grams of solute per 100 g of

solvent, or converted to mole fraction.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the gravimetric determination of

solubility.
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Caption: Workflow for gravimetric solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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